Methyl 3-(hydroxymethyl)-2-thiophenecarboxylate

• IUPAC Name: methyl 3-(hydroxymethyl)thiophene-2-carboxylate
• InChI: InChI=1S/C7H8O3S/c1-10-7(9)6-5(4-8)2-3-11-6/h2-3,8H,4H2,1H3
• InChI Key: NFEVEDLQVJSKCA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)CO
• Molecular Formula: C7H8O3S
• Molecular Weight: 172.20 g/mol
• CAS RN: 452979-16-7

Description

“Methyl 3-(hydroxymethyl)-2-thiophenecarboxylate” likely contains a thiophene ring, which is a five-membered ring with one sulfur atom and four carbon atoms, a carboxylate group (-COO-), and a hydroxymethyl group (-CH2OH). The hydroxymethyl group is an alcohol, consisting of a methylene bridge bonded to a hydroxyl group.

Synthesis Analysis

While specific synthesis methods for “Methyl 3-(hydroxymethyl)-2-thiophenecarboxylate” are not available, similar compounds such as 5-HMF derivatives have been synthesized by refluxing fructose in DMSO for 2 hours followed by a Wittig reaction with methyl (triphenylphosphoranylidene)acetate.

Scientific Research Applications

Organic Synthesis

Methyl 3-(hydroxymethyl)-2-thiophenecarboxylate serves as a precursor in the synthesis of complex heterocyclic compounds. For instance, it has been used to synthesize benzo[4,5]furo[3,2-b]thieno[2,3-d]pyridines, derivatives of a new heterocyclic system, highlighting its utility in expanding the scope of organic synthesis (M. S. Yagodkina-Yakovenko, A. V. Bol’but, M. Vovk, 2018). Additionally, it has been involved in the development of new routes to mono- and di-alkyl ethers of thiotetronic and α-halogenothiotetronic acids, showcasing its versatility in organic transformations (C. Corral, J. Lissavetzky, 1984).

Synthesis routes and methods

Procedure details

To a solution of methyl 3-(acetoxymethyl)-2-thenoate (4.89 g, 22.8 mmol) obtained from Example 37-(1) in methanol (60 ml) was added potassium carbonate (157.7 mg, 1.14 mmol), and the mixture was stirred at room temperature for 1 hour. A phosphate buffer solution (pH 7, 20 ml) was added to the reaction mixture, and the methanol was evaporated under reduced pressure. The product was extracted with ethyl acetate, and then the solvent was evaporated under reduced pressure. The obtained oily residue was subjected to chromatography on a silica gel (90 g) column (eluent; ethyl acetate:hexane=1:2) to give the title compound (3.94 g, quantitative yield) as needle crystals (mp. 35-36° C.).